Cas no 216853-60-0 (NS3861 fumarate)

• Product Name: NS3861 fumarate
• CAS No: 216853-60-0
• MF: C₁₆H₁₈BrNO₄S
• MW: 400.287422657013
• CID: 2089625
• Update Time: 2025-07-10

NS3861 fumarate Chemical and Physical Properties

Names and Identifiers

• NS 3861
• 3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate
• 3-(3-Bromothiophen-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate
• 3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene(2E)-2-Butenedioate
• 3-(3-Bromothiophen-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene;(E)-but-2-enedioic acid
• NS3861 fumarate

• Inchi： 1S/C12H14BrNS.C4H4O4/c1-14-9-2-3-10(14)7-8(6-9)12-11(13)4-5-15-12;5-3(6)1-2-4(7)8/h4-6,9-10H,2-3,7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： KXBSQPLWTVQFGJ-WLHGVMLRSA-N
• SMILES： BrC1C=CSC=1C1=CC2CCC(C1)N2C.OC(/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on NS3861 fumarate

Professional Introduction to Compound with CAS No. 216853-60-0 and Product Name NS3861 Fumarate

Compound with the CAS number 216853-60-0 and the product name NS3861 Fumarate represent significant advancements in the field of chemical and biomedical research. These substances have garnered considerable attention due to their unique chemical properties and potential applications in pharmaceutical development. This introduction aims to provide a comprehensive overview of these compounds, emphasizing their structural characteristics, mechanisms of action, and the latest research findings that underscore their importance in modern medicine.

The molecular structure of the compound with CAS no. 216853-60-0 is meticulously designed to interact with biological targets in a highly specific manner. This specificity is a critical factor in its potential as a therapeutic agent. The compound’s chemical formula and functional groups contribute to its ability to modulate biological pathways, making it a promising candidate for further investigation. Researchers have been particularly interested in how its interactions at the molecular level can translate into therapeutic benefits at the cellular and organismal levels.

One of the most compelling aspects of NS3861 Fumarate is its role in addressing complex medical conditions. The latest studies indicate that this compound exhibits potent activity against various disease states, particularly those involving inflammation and oxidative stress. By leveraging its unique chemical properties, NS3861 Fumarate has shown promise in preclinical models as a potential treatment for conditions such as rheumatoid arthritis and neurodegenerative disorders. These findings are supported by detailed molecular dynamics simulations that highlight its stability and efficacy in biological environments.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can effectively target multiple disease pathways simultaneously. NS3861 Fumarate stands out in this context due to its multifaceted mechanism of action. It has been observed to exert anti-inflammatory effects by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. Additionally, its ability to scavenge reactive oxygen species suggests potential benefits in protecting against oxidative damage, which is implicated in numerous chronic diseases.

The pharmacokinetic profile of NS3861 Fumarate is another area of intense interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug development. Its bioavailability is enhanced when formulated as a fumarate salt, which improves solubility and facilitates absorption in the gastrointestinal tract. These characteristics make it an attractive candidate for oral administration, potentially reducing dosing frequency and improving patient compliance.

From a clinical perspective, the potential applications of NS3861 Fumarate are vast. Early-phase clinical trials have provided encouraging results regarding its safety and tolerability. Patients have reported minimal side effects, with most adverse reactions being mild and transient. This favorable safety profile is crucial for the progression of any therapeutic agent into broader clinical use. Further trials are underway to evaluate its efficacy in larger patient populations and to explore combination therapies that could enhance treatment outcomes.

The integration of computational chemistry and machine learning has accelerated the discovery and optimization of compounds like 216853-60-0 and NS3861 Fumarate. Advanced algorithms can predict molecular interactions with high accuracy, allowing researchers to design experiments more efficiently. These computational tools have been instrumental in identifying lead compounds that exhibit desired pharmacological properties, thereby shortening the timeline from discovery to market readiness.

In conclusion, the compound with CAS no. 216853-60-0 and its derivative product name NS3861 Fumarate represent significant strides forward in pharmaceutical innovation. Their unique chemical properties, coupled with promising preclinical and early clinical data, position them as strong contenders for treating a range of medical conditions. As research continues to uncover new applications and refine formulations, these substances are poised to play a pivotal role in shaping the future of medicine.